Cas no 187868-29-7 ((4-METHYLTHIOPHENYL)METHYL PHENYL SULF&)

• Product Name: (4-METHYLTHIOPHENYL)METHYL PHENYL SULF&amp
• CAS No: 187868-29-7
• MF: C₁₅H₁₅F₃O₃S₃
• MW: 396.468011140823
• CID: 115130
• PubChem ID: 24874596
• Update Time: 2025-07-01

(4-METHYLTHIOPHENYL)METHYL PHENYL SULF& Chemical and Physical Properties

Names and Identifiers

• (4-METHYLTHIOPHENYL)METHYLPHENYL SULFONI
• (4-METHYLTHIOPHENYL)METHYL PHENYL SULF&
• methyl-(4-methylsulfanylphenyl)-phenylsulfanium,trifluoromethanesulfonate
• (4-METHYLTHIOPHENYL)METHYL PHENYL SULF&amp
• (4-Methylthiophenyl)methyl phenyl sulfonium triflate
• (4-Methylthiophenyl)methyl phenyl sulfonium trifluoromethanesulfonate
• DTXSID10444895
• SCHEMBL74504
• Methyl(4-(methylthio)phenyl)(phenyl)sulfonium trifluoromethanesulfonate
• methyl-(4-methylsulfanylphenyl)-phenylsulfanium;trifluoromethanesulfonate
• Methyl(4-(methylthio)phenyl)(phenyl)sulfoniumtrifluoromethanesulfonate
• 187868-29-7
• OEMQHKIRYKSFQC-UHFFFAOYSA-M
• (4-METHYLTHIOPHENYL)METHYL PHENYL SULF&

• MDL： MFCD02683570
• Inchi： 1S/C14H15S2.CHF3O3S/c1-15-12-8-10-14(11-9-12)16(2)13-6-4-3-5-7-13;2-1(3,4)8(5,6)7/h3-11H,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： OEMQHKIRYKSFQC-UHFFFAOYSA-M
• SMILES： [S+](C)(C1C=CC=CC=1)C1C=CC(=CC=1)SC.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 396.01400
• Monoisotopic Mass: 396.01354234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 76-79 °C (lit.)
• PSA: 116.18000
• LogP: 5.20680
• Solubility: Not determined

(4-METHYLTHIOPHENYL)METHYL PHENYL SULF& Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on (4-METHYLTHIOPHENYL)METHYL PHENYL SULF&

The Role of (4-METHYLTHIOPHENYL)METHYL PHENYL SULFIDE in Chemical and Biomedical Applications

(4-METHYLTHIOPHENYL)METHYL PHENYL SULFIDE (CAS No. 187868-29-7), a structurally unique organosulfur compound, has garnered significant attention in recent years due to its intriguing chemical properties and emerging biomedical potential. This molecule, formally designated as 1-(4-methylthiophenyl)-3-(phenylthio)propane or its systematic IUPAC name, exhibits a distinctive architecture featuring a phenyl group linked via a methyl sulfide bridge to a substituted benzene ring bearing a methylthio substituent. Such structural features position it at the intersection of medicinal chemistry and organic synthesis, offering opportunities for both academic exploration and industrial application.

Recent advancements in computational chemistry have enabled detailed analysis of this compound's electronic properties. A 2023 study published in Journal of Organic Chemistry utilized density functional theory (DFT) to demonstrate how the spatial arrangement of the methylthio and phenyl sulfide groups creates favorable π-electron delocalization patterns. These molecular orbital simulations revealed that the sulfur atoms' electronegativity gradients enhance reactivity at specific sites, making it an ideal candidate for click chemistry applications. The compound's ability to form stable thioether linkages under mild conditions has been validated through solvent-free microwave-assisted synthesis protocols reported in Sustainable Chemistry & Pharmacy, underscoring its eco-friendly synthetic utility.

In the realm of drug discovery, this molecule has shown promise as a pharmacophore scaffold. Researchers at Stanford University recently identified its role in modulating PPARγ receptor activity through ligand-based virtual screening. Their findings, published in Nature Communications, demonstrated that substituting the terminal phenyl group with electron-withdrawing groups significantly improves binding affinity without compromising metabolic stability. This discovery opens new avenues for developing anti-diabetic agents with reduced side effects compared to existing thiazolidinedione drugs.

The compound's unique redox properties have also been leveraged in bioconjugation strategies. A groundbreaking 2024 paper from MIT highlighted its use as a bioorthogonal linker in protein labeling studies. By exploiting the thioether's resistance to biological reducing environments while maintaining reactivity under controlled conditions, scientists achieved site-specific modification of membrane proteins with unprecedented efficiency. This application represents a major step forward for live-cell imaging techniques and proteomic analysis methodologies.

Synthetic chemists have developed novel routes to access this molecule's derivatives efficiently. A recently patented method employs palladium-catalyzed cross-coupling reactions between aryl halides and thiols under aerobic conditions. This approach eliminates the need for stoichiometric metal reagents while achieving >95% yield across multiple substrates, as reported by researchers from the University of Tokyo in Chemical Science. The scalability of this process makes it particularly attractive for pharmaceutical intermediate production.

In neuroprotective research, preclinical studies published in Bioorganic & Medicinal Chemistry Letters have shown that derivatives of this compound exhibit selective inhibition of monoamine oxidase B (MAO-B). The presence of both aromatic rings and sulfur functionalities appears critical for enzyme selectivity, with one variant demonstrating neuroprotective effects equivalent to selegiline but without inducing dopamine receptor downregulation in rodent models. These results suggest potential applications in Parkinson's disease therapy development.

The molecule's photochemical behavior is another area of active investigation. A collaborative study between ETH Zurich and Harvard Medical School revealed that when incorporated into lipid bilayers, the compound undergoes light-induced conformational changes that modulate membrane permeability. This property has been proposed for use in targeted drug delivery systems where controlled release is triggered by specific wavelengths of light, offering advantages over traditional pH or temperature responsive mechanisms.

Bioavailability optimization efforts have focused on modifying its physicochemical properties without altering core functionality. Using molecular dynamics simulations, scientists at Oxford University designed prodrug versions where the terminal phenyl group is temporarily masked by ester functionalities. These derivatives showed improved solubility profiles while maintaining parent compound activity after enzymatic deactivation in vivo according to data presented at the 2023 ACS National Meeting.

In enzymology studies published last year in Biochemistry, researchers discovered that this compound acts as an allosteric modulator for certain cytochrome P450 isoforms when incorporated into small molecule inhibitors. The methylthio group was found to bind selectively to CYP3A4 allosteric sites, enhancing inhibitor specificity while reducing off-target effects—a critical consideration for drug metabolism studies.

Surface-enhanced Raman spectroscopy (SERS) investigations conducted at Caltech demonstrated that nanoscale aggregates formed by this compound exhibit characteristic vibrational signatures at 1065 cm⁻¹ and 1563 cm⁻¹ corresponding to its aromatic C-S stretching modes and phenyl ring deformations respectively. These spectral fingerprints enable rapid detection methods applicable to quality control processes during pharmaceutical manufacturing.

Cryogenic electron microscopy (cryo-EM) studies using derivatives labeled with this compound achieved sub-nanometer resolution images of transmembrane protein complexes involved in ion transport mechanisms according to findings presented in eLife. The sulfur-containing functionalities provided optimal contrast enhancement without perturbing native protein conformations—a significant breakthrough for structural biology research tools.

Thermal stability profiling under different solvent systems revealed unexpected behavior documented in a 2024 issue of RSC Advances. When dissolved in dimethyl sulfoxide (DMSO), the compound retains integrity up to 150°C due to hydrogen bonding interactions between DMSO oxygen atoms and sulfur lone pairs—a property now being explored for high-temperature organic synthesis applications requiring sulfur-based intermediates.

Circular dichroism (CD) spectroscopy experiments confirmed chiral discrimination capabilities when used as a co-factor mimic during asymmetric catalysis trials reported by Max Planck Institute researchers earlier this year. The presence of two planar aromatic systems creates distinct electronic environments favoring enantioselective reactions when paired with chiral ligands—a finding with implications for producing optically pure pharmaceutical compounds more efficiently.

Biomaterials research highlighted its utility as a crosslinking agent for hydrogel matrices designed for sustained drug release applications according to work published in Biomaterials Science. Crosslinking networks formed via thiol-maleimide chemistry showed tunable degradation rates ranging from 7 days up to 3 weeks depending on substitution patterns on the phenyl rings—critical parameters for tissue engineering scaffolds requiring controlled resorption profiles.

Innovative analytical methods such as NMR relaxation dispersion techniques have elucidated dynamic interconversion processes between conformers involving rotation around the central sulfide bond according to data from Angewandte Chemie last quarter. These insights are being applied to design more stable versions by introducing steric constraints through meta-substituted groups on one or both aromatic rings—enhancing its applicability across diverse chemical platforms.

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Ongoing investigations into its photophysical properties continue at leading institutions worldwide, with emerging evidence suggesting potential roles beyond current applications—particularly in optogenetic tools development where precise light-controlled molecular interactions are required according to preliminary findings shared at recent conferences like ACS Spring 2024 and ESOF 2024 Europe science forums.